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Compound of Interest

Compound Name: Lithium aluminium hydride

Cat. No.: B105392

Welcome to the technical support center for Lithium Aluminum Hydride (LiAlH4). This resource
is designed for researchers, scientists, and drug development professionals to provide clear,
actionable guidance on the stability, storage, and safe handling of this highly reactive reagent.

Frequently Asked Questions (FAQS)

Q1: What are the primary stability concerns with LiAlH4?

Al: Lithium Aluminum Hydride (LiAIH4) is a powerful reducing agent with several inherent
stability issues. It is highly reactive and sensitive to both moisture and heat.

o Reactivity with Water: LiAlHa reacts violently with water, including atmospheric moisture, to
release flammable hydrogen gas, which can ignite spontaneously.[1][2][3] This reaction is
highly exothermic. The idealized equation is: LiAlH4 + 4H20 — LiOH + Al(OH)s + 4H2[2]

e Thermal Decomposition: LiAlH4 is metastable at room temperature and will decompose upon
heating.[1][4] The decomposition begins around its melting point (150-170 °C) and proceeds
in several stages, releasing hydrogen gas.[2]

e Prolonged Storage: Over extended periods, LiAlH4 slowly decomposes even at room
temperature to form Lithium Hexahydridoaluminate (LizAlHs) and Lithium Hydride (LiH).[1][2]
This process can be accelerated by the presence of catalytic impurities like iron, vanadium,
or titanium.[2]
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Q2: My LiAIH4 powder is gray, not white. Is it still usable?

A2: Yes, it is likely usable. Pure LiAlH4 is a white solid, but commercial grades are almost
always gray due to small amounts of aluminum metal impurities from the manufacturing
process.[1][5] This gray material is routinely used in syntheses.[2] However, if an aged sample
appears white, it has likely been exposed to moisture and has decomposed into lithium
hydroxide and aluminum hydroxide.[2]

Q3: What is the recommended way to store LiAlHa?

A3: Proper storage is critical to maintaining the reagent's efficacy and ensuring safety. LiAlHa
must be protected from air and moisture.[1][6]

o Primary Container: Store in a tightly sealed, waterproof container.[7][8] Often, it is packed in
moisture-proof plastic sacks, sometimes with mineral oil to inhibit reactions with air.[2]

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).[6][8]

e Location: Keep in a cool, dry, well-ventilated area away from heat sources and incompatible
materials like water, alcohols, and strong oxidizers.[8][9] For long-term storage of opened
containers, a glovebox or a well-maintained vacuum desiccator is recommended.[7]

Q4: Which solvent is best for LiAlH4 reductions?

A4: LiAlHa reductions must be carried out in anhydrous (dry) aprotic solvents.[10][11] Ethereal
solvents are typically used.

o Tetrahydrofuran (THF): THF is the preferred solvent. Although LiAlHa4 is less soluble in THF
compared to diethyl ether, it is significantly more stable.[1][2]

 Diethyl Ether: LiAlHa4 is highly soluble in diethyl ether, but it may decompose more readily,
especially if catalytic impurities are present.[2][10] Always use freshly dried solvents to avoid
violent reactions with trace amounts of water.[12]

Q5: Can | grind LiAlH4 pellets to get a finer powder?
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A5: No, this is extremely dangerous. Grinding LiAlH4 pellets in a mortar and pestle can
generate enough heat from friction to cause ignition and fire.[13] Several laboratory fires have
been attributed to this practice.[13] If a powdered form is needed, it should be purchased
directly from the supplier.

Troubleshooting Guides
Issue 1: Accidental Exposure of LiAlH4 to Air/Moisture

Symptoms:

e Ahissing sound is heard when the container is opened.

e The gray powder has white patches or has turned completely white.[2]
e Reduced reactivity or failure of a standard reduction reaction.
Immediate Actions:

« If the exposure is minimal (e.g., brief opening in a humid environment), the bulk material may
still be viable. Minimize any further exposure.

« If significant exposure is suspected (e.g., container left open), the reagent's quality is
compromised. The white material is a mixture of hydroxides and is inactive.[2]

o NEVER add water to a container of LiAlH4. This will cause a violent reaction.
Corrective Plan:

o Assess Activity: Before use in a critical reaction, it is wise to test the activity of the suspect
LiAlH4. A small-scale test reaction with a simple substrate (like an ester) can confirm its
efficacy.

« Purification: For critical applications, the LiAlH4 can be purified by recrystallization from
diethyl ether.[1] See the detailed protocol below.

o Disposal: If the material is largely decomposed, it should be disposed of safely. This involves
careful, slow quenching of the material in a controlled manner. See the quenching protocol
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for details.

Issue 2: Unexpected Exotherm or Runaway Reaction
During Quenching

Symptoms:

e Rapid, uncontrolled bubbling and gas evolution.

» Solvent boiling violently.

o Foaming that threatens to overflow the reaction vessel.[12]

e Smoke or fire.

Immediate Actions:

o Alert Personnel: Immediately alert everyone in the lab.

 Remove Heat: If the reaction is being heated, remove the heat source immediately.

 Increase Cooling: Ensure the external cooling bath (e.g., ice-water) is sufficient and making
good contact with the flask. Add more ice if necessary.

e Do NOT Seal the Vessel: The reaction is evolving hydrogen gas. Sealing the vessel will
cause a dangerous pressure buildup.

o Fire Safety: If a fire starts, use a Class D fire extinguisher (for combustible metals), dry sand,
or dry limestone.[9] DO NOT USE WATER, CO: or dry chemical extinguishers, as they will
react violently with the excess LiAlIH4.[9]

Root Cause Analysis & Prevention:

e Quenching Agent Added Too Quickly: The most common cause is the too-rapid addition of
the quenching agent (e.g., water, alcohol).[14]

« Insufficient Cooling: The reaction flask was not adequately cooled before or during the
guench.
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o Concentrated Reaction Mixture: Highly concentrated reaction mixtures can lead to the
formation of gels that trap heat and unquenched reagent, leading to sudden exotherms.[12]

e Prevention: Always cool the reaction mixture to 0 °C or below before quenching. Add the
guenching agent extremely slowly (dropwise) with vigorous stirring.[14][15] Ensure the
reaction flask is large enough (typically no more than half full) to accommodate potential
foaming.[12]

Data Presentation

Table 1: Solubility of LiAIH4 in Various Ethereal Solvents

Solvent Solubility (g / 100g solvent)
Diethyl Ether 25-30

Tetrahydrofuran (THF) 13

2-Methyltetrahydrofuran 115

Diglyme 1.1

Dibutyl Ether 0.2

Data sourced from various chemical handbooks and supplier information.

Table 2: Thermal Decomposition Pathway of LiAlHa
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Temperature Range

Reaction Stage °C) Reaction Equation Key Observations
) ) Initiated by melting,
3LiAIHa — LisAlHs +
Stage 1 150 - 170 °C followed by
2Al + 3H2 N
decomposition.[2]
2LisAlHe — 6LiH + 2Al  Decomposition of the
Stage 2 ~200 °C ) )
+ 3H2 intermediate.[2]
Requires high
Stage 3 > 400 °C LiH + Al - LiAl +%H2  temperatures to

proceed.[2]

Experimental Protocols
Protocol 1: Safe Quenching of Excess LiAlH4 (Fieser
Method)

This procedure is a widely used and reliable method for working up LiAlH4 reactions. It is based
on the amount of LiAIH4 used at the start of the reaction.

Methodology:

e Preparation: Before starting, ensure a properly sized flask (no more than half full) and an ice-
water bath are ready. Remove all flammable materials from the immediate vicinity of the
fume hood.[14]

e Cooling: Once the reaction is complete, cool the reaction flask to 0 °C using the ice-water
bath. Ensure the flask is securely clamped.

e Sequential Addition: For every X grams of LiAlHa4 used in the reaction, add the following
reagents sequentially, dropwise, and with vigorous stirring: a. Step 1: Slowly add X mL of
water. Vigorous gas evolution (Hz) will occur. Control the addition rate to keep the reaction
from foaming excessively. b. Step 2: Slowly add X mL of a 15% aqueous sodium hydroxide
(NaOH) solution. The mixture will become thick and granular. c. Step 3: Slowly add 3X mL of
water. After this addition, the salts should precipitate as a fine, granular solid that is easy to
filter.[15]
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e Stirring: Allow the mixture to warm to room temperature and stir for at least 15-30 minutes to
ensure quenching is complete and the aluminum salts are fully precipitated.

o Filtration: Filter the mixture through a pad of Celite or filter paper to remove the granular
solids. Wash the solids thoroughly with an appropriate solvent (e.g., diethyl ether, ethyl
acetate) to recover all of the desired product.

o Workup: The combined filtrate contains the product and can be processed as usual (e.g.,
drying, solvent removal).

Protocol 2: Purification of LiAlH4 by Recrystallization

This protocol should only be performed by personnel experienced with handling air-sensitive
reagents, ideally using Schlenk line techniques or in a glovebox.

Methodology:

e Setup: In a glovebox or under a strong flow of inert gas, place the gray, commercial-grade
LiAlHa4 into a filter frit or a Schlenk flask equipped with a stir bar.

o Extraction: Add anhydrous diethyl ether to the solid LiAlH4 and stir vigorously for 10-15
minutes. The pure LiAlHa will dissolve, leaving the gray aluminum impurities behind.

« Filtration: Filter the solution through the frit into a clean, dry Schlenk flask via cannula
transfer or direct filtration on a Schlenk line. Repeat the extraction and filtration process with
fresh portions of diethyl ether to maximize recovery.

o Crystallization: Partially reduce the volume of the combined ether solutions under vacuum to
induce crystallization. The pure LiAlHa will precipitate as a colorless solid.

« |solation: Carefully remove the remaining solvent under vacuum. The resulting pure, white
LiAlH4 powder is highly pyrophoric and must be handled exclusively under an inert
atmosphere (i.e., in a glovebox).[1]

Visualizations
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Caption: Workflow for proper storage and handling of LiAlHa.
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Caption: Troubleshooting guide for a failed LiAlHa4 reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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